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Compound of Interest

Compound Name:
2-Chloro-5-(6-

chlorohexanoyl)pyridine

CAS No.: 914203-40-0

Cat. No.: B1368587

Get Quote

This guide outlines the authoritative disposal and handling procedures for 2-Chloro-5-(6-
chlorohexanoyl)pyridine, a specialized intermediate used in pharmaceutical synthesis.

Chemical Identification & Profile
Chemical Name: 2-Chloro-5-(6-chlorohexanoyl)pyridine[1]

CAS Number: 914203-40-0[1]

Molecular Formula: C₁₁H₁₃Cl₂NO

Molecular Weight: 246.13 g/mol

Structural Class: Halogenated Pyridine / Alkyl Chloride / Ketone

Primary Hazard: Toxic (Irritant), Potential Alkylating Agent, Hazardous to Aquatic

Environment.
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Part 1: Executive Safety Summary
IMMEDIATE ACTION REQUIRED: Treat this substance as a Halogenated Organic Waste. Do

not dispose of down drains, sinks, or with general trash.[2]

Critical Hazard Assessment:

Chemical Stability: Generally stable but may degrade to release Hydrogen Chloride (HCl)

and Nitrogen Oxides (NOx) upon combustion or contact with strong oxidizers.

Toxicological Alert: Contains a terminal alkyl chloride moiety, classifying it as a potential

alkylating agent. Handle as a suspected mutagen/carcinogen.

Ecological Impact: High potential for persistence in water systems due to the chlorinated

pyridine ring.

Part 2: Step-by-Step Disposal Protocol
Step 1: Waste Segregation & Characterization

Stream: Segregate into "Halogenated Organic Waste".

Incompatibility: Keep separate from strong oxidizers (e.g., nitric acid, perchlorates) and

strong bases (which may induce dehydrohalogenation).

Mixtures: Can be co-mingled with other non-reactive halogenated solvents (e.g.,

Dichloromethane, Chloroform) only if accepted by your waste contractor. Best Practice: Keep

separate to minimize cross-reactivity risks.

Step 2: Container Selection & Packaging
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Why? HDPE offers excellent resistance to chlorinated organics. Amber glass protects

light-sensitive ketone moieties.

Closure: Screw cap with Teflon (PTFE) liner to prevent solvent swelling and leakage.

Headspace: Leave at least 10% headspace to allow for thermal expansion.
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Step 3: Labeling Requirements
Mark the container clearly with the following data points:

Full Chemical Name: 2-Chloro-5-(6-chlorohexanoyl)pyridine[1]

CAS #: 914203-40-0[1]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard

Step 4: Final Disposal Method
Authorized Method: High-Temperature Incineration with Flue Gas Scrubbing.

Mechanism:[3] The compound must be burned at temperatures >1000°C to ensure

complete destruction of the pyridine ring. Scrubbers are required to neutralize the HCl and

NOx gases generated during combustion.

Prohibited Methods:

NO Sewer/Drain Disposal (Illegal under RCRA/EPA regulations).

NO Evaporation (Releases toxic vapors).

NO Landfill (Leaching risk).

Part 3: Spill Management Workflow
Scenario A: Minor Spill (< 10 mL/g)

Isolate: Evacuate the immediate bench area.

PPE: Wear Nitrile gloves (double gloved), lab coat, and safety goggles.

Absorb: Use a Universal Absorbent Pad or Vermiculite. Avoid paper towels if possible

(combustible).

Clean: Wipe area with a soap/water solution after bulk removal.
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Dispose: Place all contaminated materials into a wide-mouth jar labeled "Hazardous Waste -

Debris (Halogenated)."

Scenario B: Major Spill (> 10 mL/g)

Evacuate: Clear the laboratory immediately.

Ventilate: If safe, activate fume hood emergency purge.

Contact: Call EHS (Environmental Health & Safety) or emergency response. Do not attempt

cleanup without respiratory protection (organic vapor cartridge).

Part 4: Visual Decision Tree (DOT Diagram)
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Waste Generation:
2-Chloro-5-(6-chlorohexanoyl)pyridine

Is the waste Pure or a Mixture?

Pure Substance

Mixture/Solution

Segregate Stream:
Halogenated Organic Waste

Check Compatibility:
Are Oxidizers or Strong Bases present?

No Incompatibles

Treat Separately:
Do NOT mix. Label as

'Reactive Hazard'

Yes (Oxidizers/Bases)

Container:
HDPE or Amber Glass

(PTFE Lined Cap)

Labeling:
Name, CAS 914203-40-0,

Hazard: Toxic/Irritant

Final Disposal:
High-Temp Incineration

(w/ Scrubbers)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation and disposal of 2-Chloro-5-(6-
chlorohexanoyl)pyridine waste streams.

Part 5: Technical Data Summary
Property Specification Operational Implication

CAS Number 914203-40-0
Use for waste manifesting and

inventory tracking.

Physical State Solid (typically) or Oil

Solids require wide-mouth

containers; Oils require leak-

proof liquids containers.

Solubility
Low in water; High in

DCM/Ethyl Acetate

Do not use water for initial spill

cleanup; use organic

absorbents.

Reactivity Reacts with strong oxidizers

Keep away from Nitric Acid,

Peroxides, and

Permanganates.

Flash Point >110°C (Estimated)

Combustible but not highly

flammable. Store away from

heat sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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